Cas no 694450-89-0 (tert-butyl 3-(2-methoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-methoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate
• CAS No: 694450-89-0
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• MDL: MFCD28964869
• CID: 2110409
• Update Time: 2025-10-28

tert-butyl 3-(2-methoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-((methoxycarbonyl)methyl)-4-oxopiperidine-1-carboxylate
• tert-butyl 3-(2-methoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate
• 3-Methoxycarbonylmethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester

• MDL： MFCD28964869
• Inchi： 1S/C13H21NO5/c1-13(2,3)19-12(17)14-6-5-10(15)9(8-14)7-11(16)18-4/h9H,5-8H2,1-4H3
• InChI Key： GPRQZXMNJPBEMW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(CC(=O)OC)C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 372
• Topological Polar Surface Area: 72.9

Additional information on tert-butyl 3-(2-methoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate

tert-butyl 3-(2-methoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 694450-89-0, commonly referred to as tert-butyl 3-(2-methoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The tert-butyl group, a bulky alkyl substituent, plays a crucial role in stabilizing the molecule and influencing its reactivity. The piperidine ring, a six-membered cyclic amine, contributes to the molecule's flexibility and ability to participate in diverse chemical reactions.

Recent studies have highlighted the importance of tert-butyl 3-(2-methoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate in drug discovery and development. Its 4-keto group and 2-methoxyacetophenone substituent make it a valuable intermediate in the synthesis of bioactive compounds. Researchers have explored its potential as a precursor for developing novel antibiotics, anti-inflammatory agents, and anticancer drugs. The molecule's ability to undergo various transformations, such as nucleophilic additions and cyclizations, further enhances its utility in medicinal chemistry.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and oxidation processes. One notable approach involves the reaction of a suitable piperidine derivative with an activated ester or acid chloride in the presence of a base. The use of tert-butyl groups as protecting agents has been well-documented, ensuring the stability of intermediates during complex multi-step syntheses.

The structural features of tert-butyl 3-(2-methoxy-2-oxo-ethyl)-4-oxo-piperidine-1-carboxylate also make it an attractive candidate for materials science applications. Its rigid framework and functional groups enable it to serve as a building block for advanced polymers, coatings, and adhesives. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating high-performance materials with tailored mechanical and thermal properties.

From an environmental perspective, the synthesis and application of this compound are being scrutinized for their sustainability. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. The use of biodegradable solvents and catalytic systems is being explored to enhance the eco-friendliness of processes involving this compound.

In conclusion, tert-butyl 3-(2-methoxy-2-oxo-ethyl)-4-keto-piperidine-carboxylate (CAS No. 694450890) stands out as a versatile molecule with vast potential across multiple disciplines. Its unique structure, reactivity, and applicability continue to drive innovative research and development efforts. As scientific understanding advances, this compound is expected to play an even more pivotal role in shaping future advancements in chemistry and related fields.